Cas no 83817-50-9 (4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester)

4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester is a synthetic organic compound belonging to the isoxazole derivative class. It features a chlorophenyl substituent at the 3-position and a methyl group at the 5-position of the isoxazole ring, with an ethyl ester functional group attached to the carboxylic acid moiety. This structure imparts unique chemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits stability under standard conditions and demonstrates potential reactivity for further functionalization, particularly in nucleophilic substitution or hydrolysis reactions. Its chlorophenyl group enhances lipophilicity, which may influence bioavailability in drug development applications. The ethyl ester moiety offers versatility for derivatization, enabling conversion to other useful functionalities.

4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester structure

83817-50-9 structure

Product Name:4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester

CAS No:83817-50-9

MF:C₁₃H₁₂ClNO₃

MW:265.692282676697

MDL:MFCD11976994

CID:725529

PubChem ID:3019364

Update Time:2025-07-02

4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester
- Ethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
- ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate
- 4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester
- NS00038312
- SCHEMBL2774527
- 22MQU398E8
- Ethyl3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate
- EINECS 280-950-2
- Ethyl 3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxylate
- 83817-50-9
- DTXSID20232700
- 3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic acid ethyl ester
- MFCD11976994
- MDL： MFCD11976994
- Inchi： 1S/C13H12ClNO3/c1-3-17-13(16)11-8(2)18-15-12(11)9-6-4-5-7-10(9)14/h4-7H,3H2,1-2H3
- InChI Key： QFOIBTBRETTXIK-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1C(C(=O)OCC)=C(C)ON=1

Computed Properties

Exact Mass: 265.0505709g/mol
Monoisotopic Mass: 265.0505709g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 52.3Å²

4-Isoxazolecarboxylicacid, 3-(2-chlorophenyl)-5-methyl-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB334755-250 mg	Ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate; .	83817-50-9		250mg	€365.20	2023-06-21
abcr	AB334755-1 g	Ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate; .	83817-50-9		1g	€831.00	2023-06-21
Chemenu	CM376770-1g	ethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate	83817-50-9	95%+	1g	$***	2023-03-29
abcr	AB334755-250mg	Ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate; .	83817-50-9		250mg	€365.20	2025-04-16
abcr	AB334755-1g	Ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate; .	83817-50-9		1g	€831.00	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743388-1g	Ethyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate	83817-50-9	98%	1g	￥4536.00	2024-07-28